Cas no 1238291-28-5 (3,4-Dimethylisoquinolin-1-amine)

3,4-Dimethylisoquinolin-1-amine structure
1238291-28-5 structure
Product Name:3,4-Dimethylisoquinolin-1-amine
CAS No:1238291-28-5
MF:C11H12N2
MW:172.226382255554
CID:2122775
Update Time:2023-08-03

3,4-Dimethylisoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3,4-dimethylisoquinolin-1-amine
    • 1-Isoquinolinamine,3,4-dimethyl-
    • 1-Isoquinolinamine, 3,4-dimethyl-
    • 3,4-Dimethylisoquinolin-1-amine
    • Inchi: 1S/C11H12N2/c1-7-8(2)13-11(12)10-6-4-3-5-9(7)10/h3-6H,1-2H3,(H2,12,13)
    • InChI Key: PQEMODPCGNCSBJ-UHFFFAOYSA-N
    • SMILES: N1C(=C2C=CC=CC2=C(C)C=1C)N

Computed Properties

  • Exact Mass: 172.1
  • Monoisotopic Mass: 172.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9

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